Cas no 2138516-30-8 (2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxyethan-1-amine)

• Product Name: 2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxyethan-1-amine
• CAS No: 2138516-30-8
• MF: C₈H₁₅N₃O₃S
• MW: 233.28800034523
• CID: 6585489
• PubChem ID: 165480036
• Update Time: 2025-10-31

2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxyethan-1-amine
• 2138516-30-8
• EN300-1116015
• 2-[2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxy]ethan-1-amine

• Inchi： 1S/C8H15N3O3S/c1-15(12,13)8-6-10-11(7-8)3-5-14-4-2-9/h6-7H,2-5,9H2,1H3
• InChI Key： YEQWUHQUKZRKAQ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CCOCCN)(=O)=O

Computed Properties

• Exact Mass: 233.08341252g/mol
• Monoisotopic Mass: 233.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 95.6Ų

Additional information on 2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxyethan-1-amine

Comprehensive Overview of 2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxyethan-1-amine (CAS No. 2138516-30-8)

In the rapidly evolving field of pharmaceutical and chemical research, 2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxyethan-1-amine (CAS No. 2138516-30-8) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrazole and methanesulfonyl functional groups, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which allows for modifications that could enhance its bioavailability and target specificity.

The compound’s CAS number 2138516-30-8 serves as a critical identifier in global chemical databases, ensuring accurate tracking and regulatory compliance. Its IUPAC name, 2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxyethan-1-amine, highlights the presence of an ethoxyethan-1-amine backbone, a feature that contributes to its solubility and reactivity. This makes it a promising candidate for medicinal chemistry applications, particularly in the design of small-molecule inhibitors and therapeutic agents.

Recent trends in AI-driven drug discovery have further amplified interest in compounds like 2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxyethan-1-amine. Machine learning algorithms are being employed to predict its binding affinity and pharmacokinetic properties, reducing the time and cost associated with traditional screening methods. This aligns with the growing demand for precision medicine and personalized therapeutics, where tailored solutions are sought for complex diseases.

From a synthetic chemistry perspective, the compound’s methanesulfonyl group offers opportunities for further derivatization, enabling the creation of analogs with improved drug-like properties. Its pyrazole ring is another area of focus, as this heterocycle is known to participate in key hydrogen-bonding interactions with biological targets. Such features are critical in the development of next-generation pharmaceuticals, especially for conditions like inflammatory diseases and cancer.

In addition to its pharmaceutical potential, 2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxyethan-1-amine is also being explored in material science. Its ability to form stable complexes with metals could pave the way for innovations in catalysis and nanotechnology. This dual applicability underscores the compound’s versatility and broadens its appeal across multiple scientific disciplines.

As the scientific community continues to investigate CAS No. 2138516-30-8, questions about its safety profile, environmental impact, and scalable synthesis remain at the forefront. Addressing these concerns will be essential for its transition from the lab to commercial applications. With ongoing advancements in green chemistry and sustainable manufacturing, the future looks promising for this intriguing molecule.

In summary, 2-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethoxyethan-1-amine represents a fascinating intersection of chemical innovation and biomedical research. Its unique structure and multifaceted applications make it a subject of enduring interest, with the potential to contribute significantly to both healthcare and industrial advancements.